3-Cyano-4,6-dichloro-2-methyl-5-phenylpyridine
Description
Scientific Research Applications
Antiproliferative Activity
3-Cyano-4,6-dichloro-2-methyl-5-phenylpyridine: derivatives have been studied for their potential in inhibiting the proliferation of cancer cells. Research has shown that certain pyridine derivatives exhibit promising antitumor activity against liver carcinoma cell lines (HEPG2), suggesting their utility in developing new anticancer drugs .
Synthesis of Bioactive Compounds
The compound serves as a precursor in the synthesis of various bioactive molecules. For instance, it can be used to create 2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives, which have been evaluated for their antitumor activity, indicating the compound’s role in the development of novel therapeutic agents .
Organic Synthesis
In the realm of organic chemistry, 3-Cyano-4,6-dichloro-2-methyl-5-phenylpyridine is valuable for its role in facilitating the synthesis of natural products and other organic compounds. It can participate in reactions that form C–C and C–X bonds, essential for constructing complex molecular architectures .
Insecticidal Activity
The pyridine compound has been explored for its insecticidal properties. Studies have investigated its effectiveness against various pests, potentially leading to the development of new insecticides that are more environmentally friendly and target-specific .
Spectroscopic Study
This compound is also significant in spectroscopic studies, where its properties can be analyzed to understand its interaction with other molecules. Such studies are crucial in determining the compound’s behavior in different chemical environments .
Chlorotropic Rearrangement
3-Cyano-4,6-dichloro-2-methyl-5-phenylpyridine: undergoes chlorotropic rearrangement, which is a type of isomerization that can be used to synthesize various isomeric forms. This process is important for creating derivatives with different properties and potential applications .
properties
IUPAC Name |
4,6-dichloro-2-methyl-5-phenylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2N2/c1-8-10(7-16)12(14)11(13(15)17-8)9-5-3-2-4-6-9/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULLSLRUDINNQOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=N1)Cl)C2=CC=CC=C2)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60356499 |
Source
|
| Record name | 3-CYANO-4,6-DICHLORO-2-METHYL-5-PHENYLPYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60356499 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyano-4,6-dichloro-2-methyl-5-phenylpyridine | |
CAS RN |
127581-38-8 |
Source
|
| Record name | 3-CYANO-4,6-DICHLORO-2-METHYL-5-PHENYLPYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60356499 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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